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Compound of Interest

Compound Name: Azide-PEG9-amido-C12-Boc

Cat. No.: B15544451 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core physical and chemical properties of

azide-polyethylene glycol (PEG) linkers, which are critical tools in bioconjugation, drug delivery,

and materials science. We will delve into their structure, reactivity, and stability, complemented

by quantitative data, detailed experimental protocols, and process visualizations.

Core Properties of Azide-PEG Linkers
Azide-PEG linkers are bifunctional molecules that combine the properties of a polyethylene

glycol spacer with the specific reactivity of an azide (N3) functional group. The PEG component

is a flexible, hydrophilic polymer that can improve the solubility and pharmacokinetic properties

of conjugated molecules. The azide group provides a highly selective chemical handle for

conjugation reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC), often referred to as "click

chemistry".

The physical characteristics of azide-PEG linkers are primarily dictated by the length of the

PEG chain. Key properties include molecular weight, solubility, and hydrophilicity.

Molecular Weight (MW): The molecular weight of the linker directly influences the

stoichiometry of conjugation reactions and the overall size of the final conjugate. A range of

discrete PEG (dPEG®) linkers with precise molecular weights are available, eliminating the

dispersity (polydispersity) found in traditional PEG polymers.
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Solubility: The ethylene glycol repeating units make PEG linkers highly soluble in water and

other polar aprotic solvents like DMF and DMSO. This high solubility is often conferred to the

molecules they are attached to, which is particularly advantageous for poorly soluble drugs

or peptides.

Hydrophilicity: The hydrophilic nature of the PEG chain helps to reduce non-specific binding

of the conjugate to surfaces and other proteins, and it can shield the attached molecule from

enzymatic degradation.

Table 1: Physical Properties of Representative Azide-PEG Linkers

Linker Structure PEG Units (n)
Molecular Weight (
g/mol )

Solubility

Azido-PEG2-Amine 2 146.16 Water, DMF, DMSO

Azido-PEG4-Amine 4 234.27 Water, DMF, DMSO

Azido-PEG8-Amine 8 412.48 Water, DMF, DMSO

Azido-PEG12-Amine 12 590.69 Water, DMF, DMSO

Azido-PEG24-NHS

Ester
24 1226.37 Water, DMF, DMSO

Note: The table presents examples of common azide-PEG linkers. A wide variety of structures

with different terminal functional groups (e.g., NHS ester, maleimide, carboxyl) are

commercially available.

The chemical behavior of these linkers is dominated by the reactivity of the terminal azide

group and the stability of the overall structure.

Reactivity: The azide group is prized for its specific reactivity towards alkyne groups. This

reaction forms a stable triazole ring. The reaction is highly efficient and orthogonal, meaning

it does not interfere with most other functional groups found in biological systems, making it

ideal for bioconjugation.
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Stability: Azide-PEG linkers are generally stable under a wide range of pH and temperature

conditions commonly used in bioconjugation. The ether linkages of the PEG backbone are

robust, and the azide group itself is stable in aqueous buffers and resistant to hydrolysis and

oxidation. However, azides can be reduced by certain reagents like phosphines (e.g., in the

Staudinger ligation) or dithiothreitol (DTT) at high concentrations and temperatures.

Table 2: Chemical Reactivity and Stability of Azide-PEG Linkers

Property Description Common Conditions

Primary Reactivity
Azide-Alkyne Cycloaddition

(Click Chemistry)

Reacts with terminal or cyclic

alkynes.

Orthogonality High

Does not react with other

common biological functional

groups like amines, carboxyls,

or thiols.

pH Stability
Stable in a pH range of

approximately 4-10.

Avoid strongly acidic or basic

conditions for prolonged

periods.

Temperature Stability
Generally stable up to 100°C

for short periods.

Long-term storage is

recommended at -20°C.

Reductant Sensitivity

Can be reduced by

phosphines (e.g., TCEP, PPh3)

and, to a lesser extent, strong

reducing agents like DTT.

Avoid high concentrations of

reducing agents if the azide

moiety needs to be preserved.

Visualizing Key Processes and Structures
Diagrams are essential for understanding the structure and application of these linkers. The

following visualizations, created using the DOT language, illustrate the linker's structure, a

typical experimental workflow, and the underlying chemical reaction.
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Start Materials:
- Azide-PEG-NHS Ester

- Alkyne-modified Protein

Step 1: Conjugation
Dissolve Azide-PEG-NHS in DMSO.

Add to protein solution in PBS.

Reaction Setup

Step 2: Purification
Remove excess linker via

size exclusion chromatography (SEC).

Incubation

Step 3: Click Reaction
Add Cu(I) catalyst and

alkyne-modified molecule.

Purified Intermediate

Step 4: Final Purification
Purify the final conjugate

using SEC or affinity chromatography.

Reaction

Final Product:
Protein-PEG-Molecule Conjugate

Purified Final
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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